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Compound of Interest

Compound Name: Streptothricin E

Cat. No.: B1681147 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Streptothricin E is a member of the streptothricin group of aminoglycoside antibiotics

produced by Streptomyces species.[1][2] These antibiotics are effective against a broad

spectrum of bacteria. Streptothricins, often in a mixture known as nourseothricin, are widely

used as selection agents in molecular biology for genetically modified prokaryotic and

eukaryotic cells.[3][4] Proper preparation and storage of Streptothricin E stock solutions are

critical for ensuring its stability and efficacy in experimental settings. This document provides a

detailed protocol for the preparation, storage, and use of Streptothricin E stock solutions.

Chemical and Physical Properties
A summary of the key quantitative data for Streptothricin E is presented below for easy

reference.
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Property Data Reference

Chemical Formula C₂₅H₄₆N₁₀O₉ [5]

Molecular Weight 630.7 g/mol [5]

CAS Number 3776-38-3 [2][5][6]

Recommended Solvent Sterile, nuclease-free water [3]

Solubility Highly soluble in water [3][7]

Storage (Solid Form) Desiccated at -20°C [8]

Storage (Stock Solution)
Aliquots in tightly sealed vials

at -20°C
[3][8]

Solution Stability Up to 1 month at -20°C [3][8]

Experimental Protocols
This protocol outlines the steps to prepare a concentrated stock solution that can be diluted to

a working concentration for various applications.

Materials:

Streptothricin E powder

Sterile, nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile 0.22 µm syringe filter

Sterile syringe (size dependent on final volume)

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL)

Vortex mixer

Procedure:
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Calculations:

To prepare a 50 mg/mL stock solution, determine the required mass of Streptothricin E
powder based on your desired final volume.

Example: For 10 mL of a 50 mg/mL stock solution, you will need: 10 mL * 50 mg/mL = 500

mg of Streptothricin E.

Weighing:

In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated amount

of Streptothricin E powder. Avoid creating aerosols.

Dissolving:

Transfer the weighed powder into a sterile conical tube.

Add the desired volume of sterile, nuclease-free water.

Cap the tube securely and vortex until the powder is completely dissolved. Streptothricins

are readily soluble in water.[3][7]

Sterilization:

Draw the entire solution into a sterile syringe.

Attach a sterile 0.22 µm syringe filter to the syringe tip.

Dispense the solution through the filter into a new sterile conical tube. Note: Do not

autoclave Streptothricin solutions, as heat can degrade the antibiotic.

Aliquoting and Storage:

Dispense the sterile stock solution into single-use aliquots in sterile microcentrifuge tubes.

This practice minimizes the risk of contamination and avoids repeated freeze-thaw cycles

that can reduce the antibiotic's efficacy.
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Label each aliquot clearly with the name of the antibiotic, concentration, and date of

preparation.

Store the aliquots at -20°C.[3][8] They are generally stable for up to one month.[8]

This protocol describes how to dilute the stock solution to a final working concentration in liquid

or solid culture media.

Procedure:

Thawing:

Remove one aliquot of the Streptothricin E stock solution from the -20°C freezer.

Thaw at room temperature or on ice.

Dilution:

Calculate the volume of stock solution required to achieve the desired final concentration

in your media. The standard dilution is 1:1000.

Example: To prepare 1 Liter of LB agar with a final Streptothricin E concentration of 50

µg/mL from a 50 mg/mL stock:

Volume of stock = (Final Concentration * Final Volume) / Stock Concentration

Volume of stock = (50 µg/mL * 1000 mL) / 50,000 µg/mL = 1 mL

Therefore, add 1 mL of the 50 mg/mL stock solution to 1 L of media.

Addition to Media:

For liquid media, add the calculated volume of stock solution and mix thoroughly.

For solid media (e.g., agar plates), prepare and autoclave the medium first. Allow it to cool

to a handleable temperature (approximately 50-55°C) before adding the antibiotic. Adding

the antibiotic to molten agar that is too hot may cause degradation.
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Mix well by swirling the flask and then pour the plates.

Recommended Working Concentrations
The optimal working concentration of Streptothricin E can vary depending on the cell type and

experimental conditions. It is recommended to perform a kill curve experiment to determine the

minimum concentration required for effective selection for your specific application. The table

below provides commonly used starting concentrations for nourseothricin (a mixture containing

Streptothricin E), which can serve as a guideline.

Organism
Recommended Working
Concentration

Reference

Escherichia coli 50 µg/mL [3][9]

Saccharomyces cerevisiae 100 µg/mL [3][9]

Arabidopsis thaliana 25 - 100 µg/mL [3][4]

Leishmania sp. >100 µg/mL [3]

Cryptococcus neoformans 100 µg/mL [3]

Workflow Visualization
The following diagram illustrates the complete workflow for preparing and using Streptothricin
E solutions in experimental settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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